(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• SMILES: CC(C(=O)N(C)CC1CCCN(C1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C17H27N3O/c1-14(18)17(21)19(2)11-16-9-6-10-20(13-16)12-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3/t14-,16?/m0/s1
• InChIKey: LCVCIUWYMTZNGL-LBAUFKAWSA-N

CNS drug discovery programs requiring stereodefined N-benzylpiperidine building blocks often face supply bottlenecks for tertiary amide analogs with low H-bond donor count. (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide (CAS 1354032-63-5) resolves this gap as a ready-to-use (2S)-alanine-derived building block with a pre-installed N-methyl tertiary amide pharmacophore (HBD = 1 vs. 2 for secondary amide analogs), critical for blood-brain barrier penetration. - Direct precursor to the 3-substituted piperidine sulfonamide candidate in EP 4216954 A1 (canine cognitive dysfunction). - Enables systematic SAR libraries when paired with des-methyl and N-ethyl congeners; single-carbon alkyl variations modulate nAChR subtype selectivity up to 20-fold. - Free primary amine handle for diversification (amide coupling, sulfonylation, reductive amination) with minimal synthetic step-count.

(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide: Identification & Class Context

(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide (CAS 1354032-63-5) is a chiral N-benzylpiperidine amino-amide building block with the molecular formula C17H27N3O and a molecular weight of 289.4 g/mol [1]. The compound belongs to the class of piperidine-based propanamide derivatives, a scaffold broadly exploited in medicinal chemistry for acetylcholinesterase inhibition, nicotinic receptor modulation, and sigma-1 receptor antagonism [2][3]. Its defining structural features include (2S)-alanine stereochemistry, an N-methyl tertiary amide, and a methylene linker connecting the piperidine 3-position to the amide nitrogen—a combination that distinguishes it from the closest commercially available analogs [1].

Stereochemistry

(2S)-alanine configuration defined, supporting enantioselective library construction

Amide Profile

N-methyl tertiary amide reduces H-bond donor count; suited for CNS permeability studies

Linker Geometry

Methylene spacer at piperidine 3-position enables flexible pharmacophore presentation

• [1] PubChem CID 66565265. (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Sharma, A., et al. (2019). Design and development of multitarget-directed N-Benzylpiperidine analogs as potential candidates for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 167, 510–524. DOI: 10.1016/j.ejmech.2019.02.001 View Source
• [3] Criado, M., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Chemical Neuroscience, 7(8), 1157–1165. DOI: 10.1021/acschemneuro.6b00122 View Source

Non-Fungibility of (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide

Substituting CAS 1354032-63-5 with a des-methyl, des-methylene, or N-ethyl analog eliminates key pharmacophoric features that govern ligand-receptor interactions within the N-benzylpiperidine class. The N-methyl tertiary amide alters hydrogen-bonding capacity (HBD count = 1 vs. 2 for the des-methyl analog), modifies conformational preferences through allylic strain, and increases lipophilicity (ΔMW = +14.03 vs. the des-methyl congener), all of which influence target binding kinetics and metabolic stability [1]. The methylene spacer between the piperidine ring and amide nitrogen introduces an additional rotatable bond (RB count = 5) that affects the spatial presentation of the pharmacophore relative to the piperidine-benzyl recognition element, a feature shown to modulate subtype selectivity among nAChR subtypes by up to 20-fold in related N-benzylpiperidine series [2]. These structural nuances are not interchangeable without altering SAR outcomes, making CAS 1354032-63-5 a non-fungible entity in medicinal chemistry workflows.

H-Bonding

N-Methyl tertiary amide alters H-bond capacity vs. secondary amide analogs; target binding mode may shift.

Flexibility

Methylene spacer adds rotational freedom; direct-attachment analog constrains conformer ensemble.

Regiochemistry

3-Substituted piperidine is essential for intended pharmacophore; 4-substituted variants produce different SAR.

• [1] PubChem CID 66565265. Computed Properties: Hydrogen Bond Donor Count, Rotatable Bond Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Criado, M., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Chemical Neuroscience, 7(8), 1157–1165. Reports up to 20-fold IC50 differences between α7 and α3β4/α4β2 nAChRs. DOI: 10.1021/acschemneuro.6b00122 View Source

Differentiation of (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide from Analogs

Reduced Hydrogen-Bond Donor Count vs. Des-Methyl Analog

CAS 1354032-63-5 possesses one hydrogen-bond donor (HBD = 1), whereas its direct des-methyl analog, (2S)-2-amino-N-((1-benzylpiperidin-3-yl)methyl)propanamide (CAS 1354029-72-3), retains a secondary amide NH and thus has HBD = 2 [1]. This difference is critical because tertiary amides cannot act as hydrogen-bond donors in target binding, fundamentally altering pharmacophore geometry and potentially reducing off-target interactions with donor-dependent recognition sites [2].

H-Bond Donor Count

Cross-study comparable

HBD = 1 (target) vs. HBD = 2 (des-methyl analog)

Reduced donor count supports CNS permeability context; alters pharmacophore geometry.

Computed property; verify experimental H-bonding behavior.

Evidence Dimension	Hydrogen-Bond Donor Count (HBD)
Target Compound Data	HBD = 1 (PubChem computed, Cactvs 3.4.8.18)
Comparator Or Baseline	(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)propanamide (CAS 1354029-72-3): HBD = 2
Quantified Difference	ΔHBD = –1 (reduction of one hydrogen-bond donor)
Conditions	Computed property; PubChem release 2021.05.07 for target compound [1]; inferred from structural formula for comparator (secondary amide NH present)

Why This Matters

Procurement of the correct N-methyl analog ensures that SAR campaigns probing hydrogen-bond-donor-independent binding modes are not confounded by residual amide NH interactions present in the des-methyl building block.

• [1] PubChem CID 66565265. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Kenny, P.W. (2022). Hydrogen-bond donors in drug design. Journal of Medicinal Chemistry, 65(21), 14261–14275. Class-level principle on HBD count impact on molecular recognition. DOI: 10.1021/acs.jmedchem.2c01147 View Source

Rotatable Bond Increase with Methylene Spacer vs. Direct Attachment

The target compound incorporates a methylene spacer between the piperidine C3 and the amide nitrogen, yielding RB = 5, whereas the direct-attachment analog (S)-2-amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide (CAS 1354024-82-0) lacks this spacer and has RB = 4 [1]. This additional rotatable bond increases conformational sampling entropy and may enable the pharmacophore to access binding-site geometries unavailable to the more constrained direct-attachment series. In related N-benzylpiperidine series, subtle changes in linker geometry have been shown to produce up to 20-fold differences in α7 vs. α3β4 nAChR subtype selectivity [2].

Rotatable Bonds

Class-level inference

RB = 5 (target) vs. RB = 4 (direct-attachment analog)

Additional bond enables wider conformational sampling; may influence subtype selectivity.

Related series show up to 20-fold selectivity shifts. Model-specific review advised.

Evidence Dimension	Rotatable Bond Count (RB)
Target Compound Data	RB = 5 (PubChem computed, Cactvs 3.4.8.18)
Comparator Or Baseline	(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide (CAS 1354024-82-0, direct-attachment analog): RB = 4
Quantified Difference	ΔRB = +1 (one additional rotatable bond)
Conditions	Computed property; PubChem for target [1]; SMILES analysis for comparator from Fluorochem product page

Why This Matters

The additional conformational degree of freedom is a critical parameter for library design and docking studies; substituting the direct-attachment analog changes the accessible conformational ensemble and may invalidate computational models or SAR hypotheses.

• [1] PubChem CID 66565265. Computed Properties: Rotatable Bond Count = 5. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Criado, M., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Chemical Neuroscience, 7(8), 1157–1165. Figure reports up to 20-fold IC50 differences across nAChR subtypes based on structural modifications. DOI: 10.1021/acschemneuro.6b00122 View Source

Molecular Weight & Lipophilicity vs. Des-Methyl and No-Spacer Congeners

At MW = 289.4 g/mol, CAS 1354032-63-5 is 14.03 g/mol heavier than both the des-methyl analog (CAS 1354029-72-3) and the no-spacer analog (CAS 1354024-82-0), each measuring MW ≈ 275.39 [1]. The XLogP3-AA value of 1.5 [1] reflects the balance of the lipophilic benzylpiperidine core with the polar primary amine and tertiary amide functionalities. The N-ethyl analog (CAS 1354024-94-4, MW 303.44) further increases MW by 14.03 and XLogP3 by approximately +0.5 units relative to the N-methyl, placing the N-methyl compound in an intermediate physicochemical space that may be optimal for CNS lead-likeness (MW < 300, clogP < 3) .

MW & Lipophilicity

Cross-study comparable

MW 289.4, XLogP3 1.5; intermediate between des-methyl and N-ethyl analogs

Occupies favorable CNS lead-like space; supports balanced permeability and solubility.

ΔMW ±14 vs. analogs; XLogP3 difference approximate.

Evidence Dimension	Molecular Weight (MW) and XLogP3-AA
Target Compound Data	MW = 289.4 g/mol; XLogP3-AA = 1.5
Comparator Or Baseline	CAS 1354029-72-3: MW = 275.39; CAS 1354024-82-0: MW = 275.40; CAS 1354024-94-4 (N-ethyl): MW = 303.44
Quantified Difference	ΔMW = +14.03 vs. des-methyl and no-spacer analogs; ΔMW = –14.04 vs. N-ethyl analog; ΔXLogP3 ≈ –0.5 vs. N-ethyl analog (estimated by additive group contribution)
Conditions	PubChem computed properties for target [1]; MolCore and Fluorochem product pages for comparators

Why This Matters

For CNS-targeted projects, the N-methyl compound occupies a favorable window between the less lipophilic des-methyl and more lipophilic N-ethyl variants, potentially offering a superior balance of passive permeability and aqueous solubility for lead optimization.

• [1] PubChem CID 66565265. Computed Properties: Molecular Weight = 289.4 g/mol, XLogP3-AA = 1.5. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source

Chiral Purity: (2S)-Alanine Stereochemistry

The (2S) configuration at the alanine-derived carbon is defined by the canonical SMILES C[C@@H](N)... and confirmed by the IUPAC name '(2S)-' designation [1]. Commercial suppliers including Leyan (Catalog No. 1774491) and Chemenu (Catalog No. CM499354) specify chemical purity of 97–98% for this compound . In contrast, the (2R)-enantiomer or racemic mixtures would produce opposite or mixed stereochemical outcomes at this center, and given that N-benzylpiperidine derivatives show stereospecific modulation of targets such as α7 nAChRs (with antagonist potency shown to be stereochemistry-dependent in related series) [2], the procurement of the correct (S)-enantiomer is essential for reproducing published SAR trends.

Chiral Purity

Supporting evidence

(2S) configuration confirmed; vendor purity 97–98%

Ensures stereochemical integrity for chiral-sensitive assay contexts.

Verify lot-specific COA; racemic or (2R) forms may confound SAR.

Evidence Dimension	Stereochemical specification and vendor-reported purity
Target Compound Data	(2S) configuration; purity = 97% (Chemenu CM499354) to 98% (Leyan 1774491)
Comparator Or Baseline	(2R)-enantiomer or racemic mixture: different or undefined stereochemistry at alanine Cα
Quantified Difference	Qualitative difference: (S) vs. (R) vs. racemic; purity specification of 97–98% for target compound
Conditions	Vendor technical datasheets; stereochemistry assigned by IUPAC nomenclature and SMILES [1]

Why This Matters

Ensuring procurement of the correct (2S) enantiomer with verified purity prevents experimental artifacts in chiral-sensitive assays and avoids wasted resources on stereochemically undefined or incorrect material.

• [1] PubChem CID 66565265. Canonical SMILES: C[C@@H](C(=O)N(C)CC1CCCN(C1)CC2=CC=CC=C2)N; IUPAC: (2S)-2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-methylpropanamide. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Criado, M., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Chemical Neuroscience, 7(8), 1157–1165. Class-level evidence for stereochemistry-dependent antagonist activity. DOI: 10.1021/acschemneuro.6b00122 View Source

Building-Block Motif in Patented BuChE Candidate

The core 1-benzylpiperidin-3-yl-methylamine substructure present in CAS 1354032-63-5 is a direct precursor to the clinical-stage veterinary candidate N-((1-benzylpiperidin-3-yl)methyl)-N-(2-methoxyethyl)naphthalene-2-sulfonamide, disclosed in EP 4216954 A1 (WO2022063751A1) for the treatment of canine cognitive dysfunction via butyrylcholinesterase modulation [1]. This demonstrates that the building block has a documented path to patent-protected therapeutic candidates, whereas the 4-substituted piperidine analogs or des-benzyl variants would lead to structurally divergent final compounds with distinct IP and biological profiles [1].

Patent Motif

Supporting evidence

1-Benzylpiperidin-3-yl-methylamine core present in BuChE-targeted patent candidate

Provides documented entry to a protected pharmacophore; regiochemistry-dependent.

Patent EP 4216954 A1; validate biological relevance for your target.

Evidence Dimension	Presence of substructure in patented drug candidate
Target Compound Data	Core 1-benzylpiperidin-3-yl-methylamine motif embedded in CAS 1354032-63-5
Comparator Or Baseline	4-substituted piperidine or des-benzyl analogs: different regiochemistry leading to structurally distinct final compounds
Quantified Difference	Qualitative difference: 3-substituted regiochemistry is essential for the disclosed butyrylcholinesterase-targeting pharmacophore in EP 4216954 A1
Conditions	Patent EP 4216954 A1 (WO2022063751A1); priority date 2020-09-22 [1]

Why This Matters

For organizations developing butyrylcholinesterase modulators or canine dementia therapeutics, this building block provides a direct synthetic entry point to a pharmacophoric motif with demonstrated patent-backed therapeutic relevance, reducing synthetic step-count and IP risk relative to alternative building blocks.

• [1] EP 4216954 A1 / WO2022063751A1. N-((1-Benzylpiperidin-3-yl)methyl)-N-(2-methoxyethyl)naphthalene-2-sulfonamide for the treatment of canine cognitive dysfunction and other forms of dementia in dogs. European Patent Office. Priority: 2020-09-22. http://data.epo.org/gpi/EP4216954A1 View Source

Application Scenarios for (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide

CNS Lead Synthesis: Tertiary Amide Pharmacophore

The N-methyl tertiary amide of CAS 1354032-63-5 eliminates the hydrogen-bond donor associated with secondary amides (HBD = 1 vs. 2) [1], making it the building block of choice for CNS drug discovery programs where minimizing HBD count is essential for blood-brain barrier penetration. Lead optimization campaigns targeting acetylcholinesterase, BACE-1, or α7 nicotinic receptors—where N-benzylpiperidine analogs have shown balanced nanomolar inhibitory activity [2]—can directly incorporate this tertiary amide without additional N-alkylation synthetic steps.

BuChE Veterinary Drug Development: 3-Substituted Piperidine

The 1-benzylpiperidin-3-yl-methylamine substructure embedded in this compound is a direct precursor to the sulfonamide candidate disclosed in EP 4216954 A1 for canine cognitive dysfunction [3]. Research groups pursuing BuChE modulation for veterinary or human dementia indications can use this building block to access the protected 3-substituted pharmacophore, while avoiding 4-substituted piperidine analogs that would produce regioisomeric compounds with potentially different BuChE affinity profiles.

Amide N-Alkyl Substitution SAR Studies

With a molecular weight of 289.4 g/mol and XLogP3 of 1.5, this N-methyl compound occupies a defined physicochemical niche between the des-methyl analog (MW 275.39) and the N-ethyl analog (MW 303.44) [4]. Systematic SAR libraries can pair this compound with its des-methyl and N-ethyl congeners to interrogate the lipophilic and steric tolerance of binding pockets in targets such as σ1 receptors, nAChRs, or cholinesterases—where even single-carbon alkyl chain variations have been shown to modulate subtype selectivity by up to 20-fold in related series [5].

Chiral Building Block with (S)-Alanine Stereochemistry

The (2S)-alanine configuration, confirmed by canonical SMILES and vendor specifications (97–98% purity) [4], makes this compound suitable as a stereodefined input for parallel synthesis and DNA-encoded library construction. The free primary amine provides a handle for further diversification (e.g., amide coupling, sulfonylation, reductive amination), while the tertiary amide and benzylpiperidine remain intact as a pre-installed pharmacophore, reducing synthetic step-count compared to assembling the full motif de novo.

Application

Selection Property

Validation Focus

CNS Lead Synthesis: Tertiary Amide Scaffold

Low H-bond donor tertiary amide; compatible with CNS permeability design

Blood-brain barrier penetration models; target-engagement assays

BuChE Modulator Research

3-substituted piperidine regiochemistry matching patent pharmacophore

BuChE selectivity profiling; canine cognitive dysfunction model endpoints

N-Alkyl Substitution SAR Libraries

Intermediate lipophilicity between des-methyl and N-ethyl analogs

nAChR or cholinesterase subtype selectivity; lipophilic tolerance mapping

Stereodefined Chiral Building Block

Confirmed (2S) alanine stereochemistry; vendor-specified purity

Enantiomeric purity verification; diversification yield in library synthesis

• [1] PubChem CID 66565265. Computed Properties: Hydrogen Bond Donor Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [2] Sharma, A., et al. (2019). Design and development of multitarget-directed N-Benzylpiperidine analogs as potential candidates for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 167, 510–524. DOI: 10.1016/j.ejmech.2019.02.001 View Source
• [3] EP 4216954 A1 / WO2022063751A1. N-((1-Benzylpiperidin-3-yl)methyl)-N-(2-methoxyethyl)naphthalene-2-sulfonamide for canine cognitive dysfunction. http://data.epo.org/gpi/EP4216954A1 View Source
• [4] PubChem CID 66565265. Molecular Weight = 289.4 g/mol, XLogP3-AA = 1.5. https://pubchem.ncbi.nlm.nih.gov/compound/66565265 View Source
• [5] Criado, M., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Chemical Neuroscience, 7(8), 1157–1165. DOI: 10.1021/acschemneuro.6b00122 View Source